1-(3-Azidopropoxy)-4-chlorobenzene

• Molecular Formula: C9H10ClN3O
• Molecular Weight: 211.65 g/mol
• IUPAC Name: 1-(3-azidopropoxy)-4-chlorobenzene
• InChI: InChI=1S/C9H10ClN3O/c10-8-2-4-9(5-3-8)14-7-1-6-12-13-11/h2-5H,1,6-7H2
• InChI Key: SAYWDJHMFWUMKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCN=[N+]=[N-])Cl

Description

1-(3-Azidopropoxy)-4-chlorobenzene is a useful research compound. Its molecular formula is C9H10ClN3O and its molecular weight is 211.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium azide (0.977 g, 15 mmol) in water (1 ml) was added to a solution of rac-(4-chlorophenoxy)oxirane (1.85 g, 10 mmol) in acetonitrile (11 ml). The mixture was heated to reflux for overnight. Saturated ammonium chloride solution (20 ml) was added and the mixture was extracted with ethyl acetate (3 times 25 ml). The combined organic layers were dried over magnesium sulfate and evaporated. The residue was purified by chromatography (SiO2, ethyl acetate/heptane=1:1) to yield a colorless liquid (1.73 g, 76%); MS (EI): 227.1 ((M+).